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Compound of Interest

Compound Name: 2,4-Dihydroxy-3-nitroquinoline

Cat. No.: B078227

Essential Safety and Handling Guide for 2,4-
Dihydroxy-3-nitroquinoline

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 2,4-Dihydroxy-3-nitroquinoline (CAS RN: 15151-57-2). Researchers, scientists, and
drug development professionals should adhere to these guidelines to ensure personal safety
and minimize environmental impact. The following information is a synthesis of available data
for 2,4-Dihydroxy-3-nitroquinoline and related nitroaromatic and quinoline compounds.

Hazard Identification and Classification

2,4-Dihydroxy-3-nitroquinoline is classified as a hazardous substance. Primary hazards
include irritation to the skin and eyes.[1][2][3] Some sources also indicate that similar
compounds may have the potential to cause cancer.[4] Therefore, it is imperative to handle this
compound with appropriate caution in a controlled laboratory setting.

Globally Harmonized System (GHS) Classification:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b078227?utm_src=pdf-interest
https://www.benchchem.com/product/b078227?utm_src=pdf-body
https://www.benchchem.com/product/b078227?utm_src=pdf-body
https://www.benchchem.com/product/b078227?utm_src=pdf-body
https://www.benchchem.com/product/b078227?utm_src=pdf-body
https://www.benchchem.com/product/b078227?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC418810100&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_2_4_Dihydroxyquinoline_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/2_4_Dihydroxyquinoline_A_Technical_Guide_to_Safety_and_Handling.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/n8141?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Category GHS Classification Hazard Statement

) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[3](5]

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 o
Irritation irritation[1][3][5]
Carcinogenicity Category 1B H350: May cause cancer[4]

Chemical and Physical Properties:

Property Value

Molecular Formula CoHeN204[6][7]

Molecular Weight 206.15 g/mol [6][8]
Appearance Light yellow to yellow solid[9]
Melting Point 225 °C (decomposes)[6][9]
Boiling Point 309.1 °C at 760 mmHg[6][7]
Density 1.61 g/cm3[6][7]

Flash Point 140.7 °C[6][7]

Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate Personal
Protective Equipment (PPE), is mandatory when handling 2,4-Dihydroxy-3-nitroquinoline.
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PPE Category

Item

Specifications and
Rationale

Eye Protection

Safety Goggles

Must be worn at all times in the
laboratory and conform to EN
166 or OSHA 29 CFR
1910.133 standards to protect

against splashes and dust.[10]

Face Protection

Face Shield

Recommended when there is
a significant risk of splashing
or dust generation for broader

protection.[10]

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are suitable for protection.[10]
[11] Always inspect gloves for
integrity before each use and
change them immediately

upon contamination.

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and kept fully
buttoned to provide a barrier
against accidental skin
contact.[10][11]

Respiratory Protection

Dust mask or respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if dust
formation is likely or if working
outside of a certified chemical
fume hood to minimize

inhalation exposure.[1][10]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial when working with 2,4-Dihydroxy-3-nitroquinoline.
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1. Preparation and Engineering Controls:

« All handling of 2,4-Dihydroxy-3-nitroquinoline powder should occur within a certified
chemical fume hood to minimize inhalation exposure.[10]

o Ensure that an eyewash station and a safety shower are readily accessible.[10]

2. Weighing and Transfer:

o Conduct all weighing and transfer operations within a fume hood to contain any dust.[10]

o Use appropriate tools (e.g., spatulas) to handle the solid material and avoid generating dust.
3. During the Experiment:

o Keep all containers with 2,4-Dihydroxy-3-nitroquinoline clearly labeled.

e Avoid contact with skin and eyes.[10]

» Do not eat, drink, or smoke in the laboratory.[5][10][12]

4. Post-Experiment:

e Wash hands thoroughly after handling the chemical, even if gloves were worn.[5][10]

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

5. Storage:
e Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]
» Store away from incompatible materials such as strong oxidizing agents.[1][10]

Disposal Plan

2,4-Dihydroxy-3-nitroquinoline and any contaminated materials must be disposed of as
hazardous waste.[2][3] Follow all federal, state, and local regulations for hazardous waste
disposal.
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Waste Collection:

Solid Waste: Collect unused 2,4-Dihydroxy-3-nitroquinoline and any contaminated solid
materials (e.g., weighing paper, pipette tips, gloves) in a designated, sealed, and clearly
labeled hazardous waste container.[2]

Ligquid Waste: Collect solutions containing 2,4-Dihydroxy-3-nitroquinoline in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams
to prevent dangerous reactions.[2]

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full
chemical name: "2,4-Dihydroxy-3-nitroquinoline."[2] List any other components and their
approximate concentrations.

Disposal Procedure:

DO NOT dispose of 2,4-Dihydroxy-3-nitroquinoline down the drain or in regular municipal
trash.[2]

Arrange for pickup and disposal through your institution's approved hazardous waste
management program.[2]

Emergency Procedures

Spill Management:

Evacuate: Evacuate personnel from the immediate spill area.[10]

Ventilate: Ensure the area is well-ventilated; use a fume hood if the spill is contained within it.
[10]

Don PPE: Put on the appropriate PPE, including respiratory protection, before addressing
the spill.[10]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste.[10] For a liquid spill, use an inert absorbent material
to contain and absorb the liquid.
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o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water. Collect all cleaning materials as hazardous waste.[2]

First Aid Measures:

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1][5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1][5]

« |If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1][5]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 2,4-Dihydroxy-3-nitroquinoline
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Caption: Workflow for the safe handling and disposal of 2,4-Dihydroxy-3-nitroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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